Cas no 77630-52-5 (Pentanedioic acid, 2-oxo-, dibutyl ester)

Pentanedioic acid, 2-oxo-, dibutyl ester structure
77630-52-5 structure
Product Name:Pentanedioic acid, 2-oxo-, dibutyl ester
CAS No:77630-52-5
MF:C13H22O5
MW:258.310784816742
CID:535723
PubChem ID:18370463
Update Time:2025-04-19

Pentanedioic acid, 2-oxo-, dibutyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanedioic acid, 2-oxo-, dibutyl ester
    • dibutyl 2-oxopentanedioate
    • 77630-52-5
    • DTXSID10593195
    • SCHEMBL7638605
    • Inchi: 1S/C13H22O5/c1-3-5-9-17-12(15)8-7-11(14)13(16)18-10-6-4-2/h3-10H2,1-2H3
    • InChI Key: SDYKGJKTLYBKEN-UHFFFAOYSA-N
    • SMILES: O(C(CCC(C(=O)OCCCC)=O)=O)CCCC

Computed Properties

  • Exact Mass: 258.14672380g/mol
  • Monoisotopic Mass: 258.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 69.7Ų
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